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Compound of Interest

Compound Name: Dibenzo-30-crown-10

. Get Quote

Cat. No.: B100617

For researchers, scientists, and drug development professionals, the proper handling and
disposal of specialized chemicals like Dibenzo-30-crown-10 are paramount to ensuring a safe
and compliant laboratory environment. This guide provides essential safety and logistical
information for the operational and disposal plans of Dibenzo-30-crown-10, fostering a culture
of safety and trust.

Properties and Hazards of Dibenzo-30-crown-10

Dibenzo-30-crown-10 is a macrocyclic polyether with a high affinity for certain cations. While a
valuable tool in research, it is classified as a hazardous substance requiring careful handling
and disposal. Understanding its properties is the first step in safe management.

Property Value

CAS Number 17455-25-3

Molecular Formula C2sH40010

Molecular Weight 536.61 g/mol

Appearance Solid

Melting Point 106-108 °C

Primary Hazards Irritant
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Source: PubChem, Sigma-Aldrich[1][2]

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals identifies
Dibenzo-30-crown-10 with the following hazard statements:

e H315: Causes skin irritation.[2]
o H319: Causes serious eye irritation.[2]

Adherence to proper personal protective equipment (PPE) protocols, including the use of
eyeshields and gloves, is mandatory when handling this chemical.[1]

Disposal Protocol: A Step-by-Step Guide

The primary directive for the disposal of Dibenzo-30-crown-10 is to treat it as hazardous
waste. The precautionary statement P501, associated with this chemical, mandates disposal of
contents and container in accordance with local, regional, national, and international
regulations.[2] For professional laboratory settings, this means engaging a licensed hazardous-
waste disposal contractor.[3]

Operational Steps for Disposal:
e Segregation and Containment:

o Do not mix Dibenzo-30-crown-10 waste with other chemical waste unless explicitly
approved by your institution's Environmental Health and Safety (EHS) department.

o Collect all waste, including contaminated labware and PPE, in a dedicated, suitable, and
clearly labeled closed container.[3] The container must be in good condition, with no leaks
or cracks.

e Labeling:
o Affix a "Hazardous Waste" label to the container.

o Clearly identify the contents as "Dibenzo-30-crown-10 waste." Chemical abbreviations
are not acceptable.
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o Include the full chemical name and any other information required by your institution.

e Storage:
o Store the sealed waste container in a designated satellite accumulation area.
o Ensure the storage area is secure and away from incompatible materials.

e Arranging for Pickup:

o Contact your institution's EHS department or a licensed hazardous waste disposal service
to schedule a pickup.

o Under no circumstances should Dibenzo-30-crown-10 or its containers be disposed of
down the drain or in regular trash.

Empty Containers:

Empty containers that once held Dibenzo-30-crown-10 must also be treated as hazardous
waste unless properly decontaminated. A common procedure for decontamination is a triple-
rinse with a suitable solvent. The rinsate from this process must be collected and disposed of
as hazardous waste.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Dibenzo-30-crown-10.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b100617?utm_src=pdf-body
https://www.benchchem.com/product/b100617?utm_src=pdf-body
https://www.benchchem.com/product/b100617?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Start

Dibenzo-30-crown-10
Requires Disposal

Waste As‘ ?essment

Is the material pure waste
or contaminated material
(e.g., gloves, glassware)?

Both

4 Containmel;}& Labeling h

Collect in a dedicated,
sealed, and compatible
waste container.

Label container clearly:
‘Hazardous Waste'
‘Dibenzo-30-crown-10'

Interim"Storage

Store in a designated
satellite accumulation area.

Final Disposal
\

Contact Environmental
Health & Safety (EHS) or
a licensed waste contractor.

Professional Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Dibenzo-30-crown-10 waste.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of
Dibenzo-30-crown-10, protecting both personnel and the environment. Always consult your
institution's specific safety and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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